N-(3-chloro-4-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C16H15ClFNOS/c1-11-2-5-13(6-3-11)21-9-8-16(20)19-12-4-7-15(18)14(17)10-12/h2-7,10H,8-9H2,1H3,(H,19,20)
• InChI Key: UUAJTXWQFVSNBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H15ClFNOS
• Molecular Weight: 323.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide is a compound that has gained significant attention from the scientific community due to its potential applications in various fields of research. The compound is commonly referred to as CFMTI and is a member of the amide family of compounds. CFMTI is a white crystalline powder with a molecular weight of 365.9 g/mol.

Mechanism of Action

The exact mechanism of action of CFMTI is not fully understood. However, studies have shown that CFMTI inhibits the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. CFMTI has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
CFMTI has been shown to have several biochemical and physiological effects. In vitro studies have shown that CFMTI inhibits the growth of cancer cells and bacteria. Additionally, CFMTI has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CFMTI is its potent antitumor and antimicrobial activity. Additionally, CFMTI has been shown to have low toxicity and is well-tolerated in animal studies. However, one of the limitations of CFMTI is its complex synthesis process, which may limit its widespread use in research.

Future Directions

There are several future directions for research on CFMTI. One area of interest is in the development of new drugs for cancer and bacterial infections. Additionally, CFMTI may have potential applications in the treatment of inflammatory diseases. Further research is needed to fully understand the mechanism of action of CFMTI and to explore its potential applications in various fields of research.

Synthesis Methods

The synthesis of CFMTI is a complex process that involves several steps. The first step involves the preparation of 3-chloro-4-fluoroaniline, which is then reacted with 4-methylbenzenethiol to form the intermediate product. The intermediate product is then reacted with 3-bromo-1-propanol to yield CFMTI.

Scientific Research Applications

CFMTI has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is in the development of new drugs. CFMTI has been shown to have potent antitumor activity and is being investigated for its potential use in cancer treatment. Additionally, CFMTI has been shown to have antimicrobial properties and is being studied for its potential use in the development of new antibiotics.